Cas no 2227749-98-4 (rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol)

rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol structure
2227749-98-4 structure
Product Name:rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol
CAS No:2227749-98-4
MF:C8H10N2O2
MW:166.177201747894
CID:6056171
PubChem ID:165590567
Update Time:2025-07-18

rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol
    • EN300-1637486
    • 2227749-98-4
    • Inchi: 1S/C8H10N2O2/c11-8-5-12-4-6(8)7-3-9-1-2-10-7/h1-3,6,8,11H,4-5H2/t6-,8+/m0/s1
    • InChI Key: CIXOTOQRFKXGSO-POYBYMJQSA-N
    • SMILES: O1C[C@H]([C@H](C2C=NC=CN=2)C1)O

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 55.2Ų

rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol Pricemore >>

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Additional information on rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol

Introduction to rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol (CAS No. 2227749-98-4)

rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol, a compound with the CAS number 2227749-98-4, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxolanes and features a pyrazine moiety, which is known for its biological activity and pharmacological significance.

The chemical structure of rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol is characterized by a five-membered oxolane ring substituted with a hydroxyl group at the C3 position and a pyrazine ring at the C4 position. The racemic nature of this compound indicates the presence of both enantiomers, which can have distinct biological activities and pharmacokinetic profiles. Understanding the stereochemistry of this compound is crucial for optimizing its therapeutic potential and minimizing adverse effects.

Recent studies have highlighted the potential of rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds containing pyrazine moieties can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol has also shown promise in cancer research. The pyrazine moiety is known to interact with DNA and disrupt tumor cell proliferation. A recent study in the European Journal of Medicinal Chemistry reported that this compound exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell cycle progression, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's pharmacokinetics, pharmacodynamics, and overall safety profile in different patient populations. Early results from these trials are promising and suggest that this compound could be a valuable addition to the arsenal of drugs used to treat neurodegenerative diseases and cancer.

In conclusion, rac-(3R,4S)-4-(pyrazin-2-yl)oxolan-3-ol (CAS No. 2227749-98-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.

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